Cas no 127754-93-2 (1-Tetradecanone, 1-(1H-pyrrol-2-yl)-)

• Product Name: 1-Tetradecanone, 1-(1H-pyrrol-2-yl)-
• CAS No: 127754-93-2
• MF: C₁₈H₃₁NO
• MW: 277.444845438004
• CID: 1221960
• Update Time: 2024-08-05

1-Tetradecanone, 1-(1H-pyrrol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Tetradecanone, 1-(1H-pyrrol-2-yl)-

• Inchi： 1S/C18H31NO/c1-2-3-4-5-6-7-8-9-10-11-12-15-18(20)17-14-13-16-19-17/h13-14,16,19H,2-12,15H2,1H3
• InChI Key： GJCLBMIYLKPPAV-UHFFFAOYSA-N
• SMILES： C(C1=CC=CN1)(=O)CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 122.06064

Experimental Properties

• Density: 0.932±0.06 g/cm3(Predicted)
• Boiling Point: 402.9±18.0 °C(Predicted)
• PSA: 29.96
• pka: 15.30±0.50(Predicted)